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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. The proper disposal of chemical waste, such
as diethyl adipate, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe handling and
disposal of diethyl adipate, aligning with best practices in laboratory safety and chemical
management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle diethyl adipate with care to
minimize exposure and risk.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]
o Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

o Respiratory Protection: If working in an area with insufficient ventilation, follow OSHA
respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1]
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Engineering Controls:

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[1]

e Use in a well-ventilated area. Local exhaust ventilation may be necessary to control airborne
levels.[1]

First Aid Measures:

 |In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1]

 In case of skin contact: Get medical aid. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[1]

« If inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

« If swallowed: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

Step-by-Step Disposal Procedures

The proper disposal of diethyl adipate must be conducted in accordance with local, regional,
and national hazardous waste regulations. Chemical waste generators must determine whether
a discarded chemical is classified as a hazardous waste to ensure complete and accurate
classification.[2]

o Consult Regulations: Before beginning disposal, consult with environmental regulatory
agencies for guidance on acceptable disposal practices.[3] Regulations regarding land
treatment or burial are subject to significant revision.[3]

e Containerization:

o Collect waste diethyl adipate in a suitable, closed, and properly labeled container.[4]
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o Do not re-use empty containers.[2] Empty remaining contents before disposing of the
container in accordance with local regulations.[2]

e Waste Collection:
o For spills, sweep up and shovel the material into suitable containers for disposal.[2][5]

o Absorb liquid spills with an inert material such as sand, diatomite, acid binders, universal
binders, or sawdust and place in a suitable container for disposal.[6]

» Disposal Method:

o Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.

[7]
o Incineration and landfill should only be considered when recycling is not feasible.[7]
e Environmental Precautions:
o Prevent further leakage or spillage if it is safe to do so.[4]

o Do not let the product enter drains, surface water, or ground water.[4][6] Discharge into the
environment must be avoided.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for diethyl adipate.
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Property Value

Molecular Formula C10H1804

Molecular Weight 202.25 g/mol

Melting Point -18°C to -20°C[1][4][5]

Boiling Point 251°C (lit.)[4]; 132°C @ 15 mm Hg[1][5]
Flash Point 110°C to 113°C (closed cup)[4][5]
Specific Gravity/Density 1.000 to 1.009 g/mL at 25°C[1][4]
Solubility Insoluble in water[1]

Acute Toxicity (Oral LD50, Mouse) 8,100 mg/kg[4]

Diethyl Adipate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of diethyl
adipate.
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Diethyl Adipate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Diethyl Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670523#diethyl-adipate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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